Cas no 86696-72-2 (6-(4-Methylphenyl)picolinic Acid)

• Product Name: 6-(4-Methylphenyl)picolinic Acid
• CAS No: 86696-72-2
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD06410065
• CID: 708533
• PubChem ID: 12784998
• Update Time: 2024-10-26

6-(4-Methylphenyl)picolinic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(p-Tolyl)picolinic acid
• 2-Pyridinecarboxylicacid, 6-(4-methylphenyl)-
• 6-(4-Methylphenyl)-2-pyridinecarboxylic Acid
• 6-(4-METHYLPHENYL)-PICOLINIC ACID
• 6-(4-Methylphenyl)pyridine-2-carboxylic acid
• 6-(4-METHYLPHENYL)PICOLINIC ACID
• 6-p-tolyl-pyridine-2-carboxylic acid
• 6-(4-Methylphenyl)-2-pyridinecarboxylic acid (ACI)
• MFCD06410065
• TS-03031
• SY016376
• WEXUERZPCHAIKU-UHFFFAOYSA-N
• 6-(p-Tolyl)picolinicacid
• AB23976
• DTXSID80509788
• 86696-72-2
• SCHEMBL244468
• AC7020
• AKOS016013871
• DA-16935
• CS-0205039
• 6-(4-Methylphenyl)picolinic Acid

• MDL： MFCD06410065
• Inchi： 1S/C13H11NO2/c1-9-5-7-10(8-6-9)11-3-2-4-12(14-11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： WEXUERZPCHAIKU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=CC(C)=CC=2)N=1)O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 414.2±33.0°C at 760 mmHg
• Flash Point: 204.3±25.4 °C
• PSA: 50.19000
• LogP: 2.75520
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(4-Methylphenyl)picolinic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C